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Compound of Interest

Compound Name: 28-Homobrassinolide

Cat. No.: B109705 Get Quote

Introduction
28-Homobrassinolide (HBL) is a synthetic brassinosteroid, a class of polyhydroxysteroids that

act as plant growth regulators. It plays a crucial role in various physiological processes,

including cell elongation, division, and differentiation, and enhances plant tolerance to a range

of environmental stresses. Due to its potent biological activity at low concentrations, the

accurate and consistent preparation of HBL solutions is paramount for reliable and reproducible

results in bioassays. This document provides a detailed protocol for the solubilization of 28-
homobrassinolide for use in various research applications.

Physicochemical Properties and Solubility
Proper solvent selection is critical for the effective dissolution of 28-homobrassinolide. The

compound is a white powder with limited solubility in water but is soluble in several organic

solvents.[1][2]

Table 1: Solubility of 28-Homobrassinolide in Common Laboratory Solvents
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Solvent Solubility Reference

Dimethyl Sulfoxide (DMSO)
20 mg/mL (40.43 mM);

requires sonication
[3][4]

Dimethylformamide (DMF) 1 mg/mL [5]

Ethanol 5.2 g/L; slightly soluble [1][2][5]

Methanol 2.7 g/L [1][2]

Acetonitrile 1.3 g/L [1][2]

Water 5 mg/L [1][2]

Experimental Protocol: Preparation of a 1 mM Stock
Solution in DMSO
This protocol describes the preparation of a 1 mM stock solution of 28-homobrassinolide in

DMSO, a common solvent for preparing concentrated stock solutions of hydrophobic

compounds for bioassays.

Materials:

28-Homobrassinolide (powder, molecular weight: 494.7 g/mol )

Dimethyl Sulfoxide (DMSO), anhydrous, cell culture grade

Microcentrifuge tubes or amber glass vials

Analytical balance

Pipettes and sterile, filtered pipette tips

Ultrasonic bath

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.glpbio.com/28-homobrassinolide.html
https://www.medchemexpress.com/28-homobrassinolide.html
https://www.caymanchem.com/product/36038/homobrassinolide
https://cipac.org/images/members-area/2021/28-Homobrassinolide-CIPAC.pdf
https://cipac.org/images/members-area/2020/1.2%20-%2028-Homobrassinolide-CIPAC-2020%20(1).docx
https://www.caymanchem.com/product/36038/homobrassinolide
https://cipac.org/images/members-area/2021/28-Homobrassinolide-CIPAC.pdf
https://cipac.org/images/members-area/2020/1.2%20-%2028-Homobrassinolide-CIPAC-2020%20(1).docx
https://cipac.org/images/members-area/2021/28-Homobrassinolide-CIPAC.pdf
https://cipac.org/images/members-area/2020/1.2%20-%2028-Homobrassinolide-CIPAC-2020%20(1).docx
https://cipac.org/images/members-area/2021/28-Homobrassinolide-CIPAC.pdf
https://cipac.org/images/members-area/2020/1.2%20-%2028-Homobrassinolide-CIPAC-2020%20(1).docx
https://www.benchchem.com/product/b109705?utm_src=pdf-body
https://www.benchchem.com/product/b109705?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing: Accurately weigh 4.95 mg of 28-homobrassinolide powder using an analytical

balance. To minimize static effects, use an anti-static weighing dish.

Transfer: Carefully transfer the weighed powder into a sterile 10 mL microcentrifuge tube or

an amber glass vial.

Dissolution:

Add 10 mL of anhydrous DMSO to the tube containing the 28-homobrassinolide.

For complete dissolution, sonicate the solution in an ultrasonic bath for a short period.[3]

Visually inspect the solution to ensure no solid particles remain.

Storage: Store the 1 mM stock solution at -20°C in small aliquots to avoid repeated freeze-

thaw cycles.[3][4] When stored at -20°C, the stock solution is stable for up to one month; for

longer-term storage (up to 6 months), -80°C is recommended.[3][4]

Preparation of Working Solutions for Bioassays
For most plant bioassays, the concentrated stock solution must be diluted to the final working

concentration in an aqueous medium, such as distilled water or a specific growth medium (e.g.,

Murashige and Skoog medium).[6][7]

Procedure:

Thawing: Thaw a single aliquot of the 1 mM 28-homobrassinolide stock solution at room

temperature.

Dilution: Perform serial dilutions of the stock solution with the appropriate aqueous medium

to achieve the desired final concentration. For example, to prepare a 1 µM working solution,

add 1 µL of the 1 mM stock solution to 999 µL of the aqueous medium.

Control: It is crucial to include a vehicle control in your experiments, which contains the same

final concentration of the solvent (e.g., DMSO) used to prepare the working solution, to

account for any potential effects of the solvent on the biological system.[6]

Table 2: Examples of Working Concentrations Used in Plant Bioassays
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Bioassay/Applicati
on

Plant Species
Effective
Concentrations

Reference

Seed Priming Brassica rapa L. 1, 5, and 10 µM [7]

Root Growth Inhibition Arabidopsis thaliana 0.01 nM to 100 nM [6]

Foliar Spray
Lycopersicon

esculentum

10⁻⁶ M, 10⁻⁸ M, 10⁻¹⁰

M
[8]

Stress Mitigation Phaseolus vulgaris L. 40 and 60 ppm [9]

Stability and Handling
28-Homobrassinolide is stable in neutral and weakly alkaline conditions but is susceptible to

hydrolysis in acidic environments.[1][2] Therefore, the pH of the final working solution should be

considered. Solutions should be protected from light.[3]

Visualization of the Experimental Workflow
The following diagram illustrates the key steps in the preparation of 28-homobrassinolide
solutions for bioassays.

Stock Solution Preparation Working Solution Preparation

Control Preparation

Weigh 4.95 mg HBL Dissolve in 10 mL DMSO Sonicate until clear Store at -20°C Thaw Stock AliquotBegin Experiment Serial Dilution in Aqueous Medium Apply to Bioassay

Apply to BioassayPrepare Vehicle Control (DMSO in Medium)

Click to download full resolution via product page

Caption: Workflow for preparing 28-homobrassinolide solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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